Cas no 123549-60-0 (4,6-Pyrimidinediamine,2-ethenyl-)
123549-60-0 structure
Product Name:4,6-Pyrimidinediamine,2-ethenyl-
CAS No:123549-60-0
MF:C6H8N4
MW:136.15452003479
CID:104077
PubChem ID:45080182
Update Time:2025-04-18
4,6-Pyrimidinediamine,2-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pyrimidinediamine,2-ethenyl-
- 2-ethenylpyrimidine-4,6-diamine
- 4,6-Pyrimidinediamine, 2-ethenyl- (9CI)
- 123549-60-0
- 2-Vinylpyrimidine-4,6-diamine
- SCHEMBL5586153
-
- Inchi: 1S/C6H8N4/c1-2-6-9-4(7)3-5(8)10-6/h2-3H,1H2,(H4,7,8,9,10)
- InChI Key: NHHDBYGXPJPFEX-UHFFFAOYSA-N
- SMILES: N1C(C=C)=NC(=CC=1N)N
Computed Properties
- Exact Mass: 136.07504
- Monoisotopic Mass: 136.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 77.82
4,6-Pyrimidinediamine,2-ethenyl- Related Literature
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
123549-60-0 (4,6-Pyrimidinediamine,2-ethenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk